Cas no 845781-47-7 (5-(4-Tert-Butylphenyl)-3-Methyl-5-Oxovaleric Acid)

• Product Name: 5-(4-Tert-Butylphenyl)-3-Methyl-5-Oxovaleric Acid
• CAS No: 845781-47-7
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 1004553
• PubChem ID: 2757309
• Update Time: 2025-04-20

5-(4-Tert-Butylphenyl)-3-Methyl-5-Oxovaleric Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Tert-Butylphenyl)-3-Methyl-5-Oxovaleric Acid
• 5-(4-tert-butylphenyl)-3-methyl-5-oxopentanoic acid
• 5-(4-(tert-Butyl)phenyl)-3-methyl-5-oxopentanoic acid
• MFCD06201674
• DTXSID00373827
• 845781-47-7
• 5-(4-tert-Butyl-phenyl)-3-methyl-5-oxo-pentanoic acid
• AKOS012231783
• 5-(4-(tert-Butyl)phenyl)-3-methyl-5-oxopentanoicacid
• DB-325177

• MDL： MFCD06201674
• Inchi： 1S/C16H22O3/c1-11(10-15(18)19)9-14(17)12-5-7-13(8-6-12)16(2,3)4/h5-8,11H,9-10H2,1-4H3,(H,18,19)
• InChI Key： NPXVVJVOXBGDSA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)C)CC(C)CC(=O)O

Computed Properties

• Exact Mass: 262.15700
• Monoisotopic Mass: 262.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 425°C at 760 mmHg
• Flash Point: 225°C
• Refractive Index: 1.512
• PSA: 54.37000
• LogP: 3.66770